Cas no 51468-14-5 (N-ethyl-6-methoxy-3-Pyridinamine)

N-Ethyl-6-methoxy-3-pyridinamine is a pyridine derivative characterized by its ethyl and methoxy functional groups at the 3- and 6-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-donating methoxy group and the ethyl-substituted amine, enhance reactivity in nucleophilic and electrophilic substitution reactions. The compound exhibits favorable solubility in common organic solvents, facilitating its use in diverse synthetic applications. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex heterocyclic frameworks.
N-ethyl-6-methoxy-3-Pyridinamine structure
51468-14-5 structure
Product Name:N-ethyl-6-methoxy-3-Pyridinamine
CAS No:51468-14-5
MF:C8H12N2O
MW:152.193681716919
CID:1113322
PubChem ID:20786149
Update Time:2025-10-29

N-ethyl-6-methoxy-3-Pyridinamine Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-6-methoxy-3-Pyridinamine
    • 5-ethylamino-2-methoxypyridine
    • N-ethyl-6-methoxypyridin-3-amine
    • Z334876678
    • 51468-14-5
    • SCHEMBL8349276
    • EN300-52571
    • AKOS000223226
    • Inchi: 1S/C8H12N2O/c1-3-9-7-4-5-8(11-2)10-6-7/h4-6,9H,3H2,1-2H3
    • InChI Key: JIJIARWSDGCDSX-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C=N1)NCC

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.2Ų

N-ethyl-6-methoxy-3-Pyridinamine Pricemore >>

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